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Compound of Interest

Compound Name: Chlorphenesin

Cat. No.: B1668841 Get Quote

For laboratory professionals engaged in pharmaceutical development and scientific research,

ensuring a safe environment is paramount. This guide provides essential, immediate safety and

logistical information for the handling of Chlorphenesin, a synthetic preservative with

antifungal and antibacterial properties.[1] Adherence to these procedural steps will minimize

risk and ensure proper disposal, fostering a secure and efficient laboratory setting.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Chlorphenesin.
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Property Value Source

CAS Number 104-29-0 [1][2]

Molecular Formula C9H11ClO3 [3][4]

Molecular Weight 202.6 g/mol [4][5]

Melting Point 77-79°C [3]

Boiling Point 369.5°C at 760 mmHg [3]

Solubility

Slightly soluble in water.

Soluble in DMSO (Slightly),

Ethanol (Slightly), Methanol

(Slightly, Sonicated).

[1][3]

Vapor Pressure 4.13E-06mmHg at 25°C [3]

Density 1.317g/cm3 [3]

Acute Oral Toxicity (LD50, rat) 3,000 mg/kg [6]

Subcutaneous LD50 (mouse) 911 mg/kg [2]

Experimental Protocols: Safe Handling and Disposal
of Chlorphenesin
The following protocols provide a step-by-step guide for the safe handling and disposal of

Chlorphenesin in a laboratory setting.

1. Personal Protective Equipment (PPE) and Engineering Controls:

Engineering Controls: A well-ventilated area is crucial to minimize exposure.[7][8] Use of a

chemical fume hood is recommended, especially when handling the powder form to avoid

dust formation.[7] A safety shower and eye wash station should be readily accessible.[8]

Respiratory Protection: If airborne concentrations are high or ventilation is inadequate, a

NIOSH/MSHA or European Standard EN 149 approved respirator should be worn.[8]

Hand Protection: Wear compatible chemical-resistant gloves to prevent skin contact.[8]
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Eye Protection: Use appropriate protective eyeglasses or chemical safety goggles.[8] A face

shield may be necessary for splash protection.[1]

Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[1][8]

2. Handling and Storage:

Handling: Avoid contact with skin, eyes, and clothing.[8] Prevent the formation of dust and

aerosols.[7] Do not ingest or inhale.[4][8] Wash hands thoroughly after handling.[8][9]

Storage: Store in a cool, dry, well-ventilated area away from direct sunlight and sources of

ignition.[7][8] Keep containers tightly closed when not in use.[7] Store away from

incompatible materials such as strong acids, bases, and oxidizing agents.[7] The

recommended storage temperature is between 10°C and 25°C.[8]

3. Accidental Release Measures:

Personal Precautions: In case of a spill, wear appropriate PPE, including respiratory

protection if dust is generated.[7][8]

Containment and Cleaning Up: Sweep up the spilled material and place it into a suitable,

closed container for disposal.[10] Avoid generating dust. Ventilate the affected area.[8] Do

not allow the substance to enter drains or surface water.[2][8]

4. First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek medical attention.[2][3]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[2][3]

Remove contaminated clothing and wash it before reuse.[8] If skin irritation occurs, get

medical advice.[3][10]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[3][9] Seek immediate medical attention.[2][5]
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Ingestion: Rinse mouth with water. Do not induce vomiting.[3] Call a doctor or poison control

center immediately.[3]

5. Disposal Plan:

Waste Disposal: Dispose of waste material in accordance with local, regional, national, and

international regulations.[5][8] The material may be dissolved or mixed with a combustible

solvent and burned in a chemical incinerator equipped with an afterburner and scrubber.[8]

Contaminated Packaging: Empty containers may retain product residue and can be

hazardous.[9] Do not reuse empty containers. Disposal must be made according to official

regulations.[2][5]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Chlorphenesin,

from preparation to disposal.
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Preparation

Wear Appropriate PPE:
- Gloves

- Goggles
- Lab Coat

- Respirator (if needed)

Step 1

Handling Chlorphenesin

Step 2

Weighing and Transfer
(in ventilated area)

Dissolving in Solvent Accidental Spill Disposal

After use

Storage

Store unused solid Store solution

First Aid Measures

If exposed

Collect Waste
(Solid & Liquid)

Clean-up

Chemical Incineration

Click to download full resolution via product page

Caption: Workflow for the safe handling of Chlorphenesin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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